Cas no 174913-42-9 (Benzene, 1,4-dibromo-2-chloro-3-methoxy-)

• Product Name: Benzene, 1,4-dibromo-2-chloro-3-methoxy-
• CAS No: 174913-42-9
• MF: C₇H₅Br₂ClO
• MW: 300.374999761581
• CID: 1360496
• PubChem ID: 90996994
• Update Time: 2025-10-29

Benzene, 1,4-dibromo-2-chloro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dibromo-2-chloro-3-methoxy-
• 1,4-Dibromo-2-chloro-3-methoxybenzene
• DTXSID301285476
• MFCD34813983
• 174913-42-9

• Inchi： 1S/C7H5Br2ClO/c1-11-7-5(9)3-2-4(8)6(7)10/h2-3H,1H3
• InChI Key： VOVDZRSYJXLQDC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OC)Cl)Br

Computed Properties

• Exact Mass: 297.83955
• Monoisotopic Mass: 297.83957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on Benzene, 1,4-dibromo-2-chloro-3-methoxy-

Comprehensive Guide to Benzene, 1,4-dibromo-2-chloro-3-methoxy- (CAS No. 174913-42-9): Properties, Applications, and Market Insights

Benzene, 1,4-dibromo-2-chloro-3-methoxy- (CAS No. 174913-42-9) is a specialized aromatic compound widely used in organic synthesis and industrial applications. This halogenated benzene derivative is known for its unique chemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. With the increasing demand for halogenated aromatic compounds in research and development, understanding its characteristics and applications is essential for professionals in the field.

The molecular structure of Benzene, 1,4-dibromo-2-chloro-3-methoxy- features bromine and chlorine substituents, which enhance its reactivity in electrophilic substitution reactions. The methoxy group further contributes to its solubility in organic solvents, making it a versatile intermediate in synthetic chemistry. Researchers often search for "synthesis of halogenated benzene derivatives" or "applications of 1,4-dibromo-2-chloro-3-methoxybenzene," highlighting its relevance in modern chemical studies.

One of the key applications of Benzene, 1,4-dibromo-2-chloro-3-methoxy- is in the pharmaceutical industry, where it serves as a building block for drug development. Its structural features allow for the creation of complex molecules with potential therapeutic effects. Recent trends in "green chemistry" and "sustainable synthesis" have also spurred interest in optimizing its production processes to reduce environmental impact.

In agrochemicals, this compound is utilized in the synthesis of pesticides and herbicides. The presence of halogen atoms improves the bioactivity of these products, addressing common search queries like "halogenated compounds in agriculture." Additionally, its role in material science, particularly in the development of advanced polymers and liquid crystals, has gained attention due to its thermal stability and electronic properties.

The market for Benzene, 1,4-dibromo-2-chloro-3-methoxy- is influenced by advancements in chemical manufacturing and regulatory standards. Companies are increasingly focusing on "high-purity chemical intermediates" to meet the demands of various industries. Analytical techniques such as GC-MS and HPLC are commonly employed to ensure the quality and consistency of this compound, addressing concerns about "chemical purity standards."

Handling and storage of Benzene, 1,4-dibromo-2-chloro-3-methoxy- require adherence to safety protocols to prevent exposure and ensure stability. Proper labeling and documentation are critical, as emphasized in searches for "safe handling of halogenated aromatics." Its compatibility with other chemicals and solvents is another area of interest, particularly for laboratory technicians and industrial chemists.

Future research on Benzene, 1,4-dibromo-2-chloro-3-methoxy- may explore its potential in emerging fields such as nanotechnology and renewable energy. Innovations in catalytic processes could further enhance its synthesis efficiency, aligning with the growing emphasis on "cost-effective chemical production." As industries evolve, this compound is likely to remain a critical component in high-value chemical applications.

In summary, Benzene, 1,4-dibromo-2-chloro-3-methoxy- (CAS No. 174913-42-9) is a multifaceted compound with significant industrial and scientific relevance. Its properties and applications cater to diverse sectors, from pharmaceuticals to advanced materials. By staying updated on market trends and technological advancements, stakeholders can leverage its potential for innovative solutions.